2-Methylsulfanyl-4-(4-trifluoromethylphenyl)pyrimidine

• Molecular Formula: C12H9F3N2S
• Molecular Weight: 270.28 g/mol
• IUPAC Name: 2-methylsulfanyl-4-[4-(trifluoromethyl)phenyl]pyrimidine
• InChI: InChI=1S/C12H9F3N2S/c1-18-11-16-7-6-10(17-11)8-2-4-9(5-3-8)12(13,14)15/h2-7H,1H3
• InChI Key: TYMBZAFFYUTXMW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)C2=CC=C(C=C2)C(F)(F)F

Description

2-Methylsulfanyl-4-(4-trifluoromethylphenyl)pyrimidine is a useful research compound. Its molecular formula is C12H9F3N2S and its molecular weight is 270.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-methylthiopyrimidine (2.17 mL, 18.7 mmol) in dimethoxyethane (140 mL) and water (70 mL) was added sodium carbonate (5.15 g, 48.5 mmol), 4-trifluoromethylphenylboronic acid and tetrakis(triphenylphosphine) palladium (0) (0.43 g). The resulting mixture was heated at reflux under nitrogen for 18 h, then allowed to cool to room temperature and the dimethoxyethane removed in vacuo. The residue was diluted with water (30 mL) and extracted CH2Cl2 (2×100 mL). The organic solution was dried (MgSO4) and the solvents removed in vacuo. Purification by Biotage™ chromatography (Silica, 90 g) eluting 19:1 cyclohexane:EtOAc yielded the title compound as a pale yellow solid (4.47 g).